Cas no 1261730-61-3 (3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261730-61-3
• MF: C₁₃H₆F₆INO
• MW: 433.087736606598
• CID: 4987417
• Update Time: 2025-07-18

3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F6INO/c14-12(15,16)10-6-5-9(20)11(21-10)7-1-3-8(4-2-7)22-13(17,18)19/h1-6H
• InChI Key： UIRRHHKWKOZSIA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)N=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Introduction to 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261730-61-3)

3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261730-61-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its applications in drug discovery, medicinal chemistry, and materials science. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is notable for its incorporation of iodine, trifluoromethoxy, and trifluoromethyl functional groups. These substituents contribute to the compound's high reactivity and stability, making it an attractive candidate for a wide range of chemical transformations. The iodine atom, in particular, provides a useful handle for further functionalization through various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

The synthesis of 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has been extensively studied in the literature. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, the starting material can be a commercially available 2-chloro-6-trifluoromethylpyridine, which undergoes nucleophilic substitution with a trifluoromethoxybenzene derivative to introduce the trifluoromethoxy group. Subsequent iodination at the 3-position yields the final product. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of biological activity, 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has shown promising results in several areas. Recent studies have demonstrated its potential as a lead compound for the development of novel therapeutic agents. For example, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, preliminary data suggest that it may have antiviral activity against certain RNA viruses, making it a valuable candidate for further investigation in virology.

The physicochemical properties of 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 105°C to 108°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). Its solubility profile makes it suitable for use in various biological assays and chemical reactions.

The stability of 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is another important aspect to consider. The compound is stable under standard laboratory conditions but should be stored away from light and moisture to prevent degradation. It is also important to note that while the compound itself is not classified as hazardous, appropriate safety measures should be followed during handling to ensure user safety.

In the realm of materials science, 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has found applications in the development of functional materials. Its unique electronic properties make it a promising candidate for use in organic electronics and photovoltaic devices. Research published in Advanced Materials highlighted its potential as an electron transport material in organic solar cells due to its high electron mobility and stability under operational conditions.

The environmental impact of 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is an area that requires further investigation. While no significant environmental concerns have been reported to date, ongoing studies are evaluating its biodegradability and potential ecological effects. These studies are crucial for ensuring that the compound can be used safely and sustainably in various applications.

In conclusion, 3-Iodo-2-(4-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261730-61-3) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and potential applications in materials science, make it an exciting area of ongoing research and development. As new studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various fields of science and technology.